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Cat. No.: B1673001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of experimental protocols for the

investigation of the 5-HT₇ receptor antagonist JNJ-18038683 free base in mouse models. The

following sections detail methodologies for assessing antidepressant-like activity and effects on

sleep architecture, drawing from established preclinical evaluations.

Assessment of Antidepressant-Like Activity: Tail
Suspension Test
The tail suspension test (TST) is a widely used behavioral assay to screen for potential

antidepressant efficacy. The test is predicated on the principle that immobility in a stressful,

inescapable situation is indicative of a state of behavioral despair, which can be attenuated by

effective antidepressant compounds.[1][2]

Experimental Protocol
Animals:

Male C57BL/6J mice are a commonly used strain for this assay.[1]

Animals should be housed under standard laboratory conditions with a 12-hour light/dark

cycle and ad libitum access to food and water.
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Mice should be acclimated to the housing facility for at least one week prior to testing.

Drug Preparation and Administration:

Vehicle: A suitable vehicle for JNJ-18038683 is a solution of Phosphate-Buffered Saline

(PBS) containing 5% Dimethyl Sulfoxide (DMSO).

Drug Solution: Prepare a homogenous suspension of JNJ-18038683 free base in the

vehicle. Sonication may be required to ensure uniform suspension.

Administration: Administer JNJ-18038683 or vehicle via oral gavage (orogastrically) at a

volume of 10 mL/kg body weight. A dose of 10 mg/kg has been used in mice for other

experimental paradigms.

Timing: Administer the compound 60 minutes prior to the start of the tail suspension test to

allow for adequate absorption.

Procedure:

Individually suspend each mouse by its tail using adhesive tape, ensuring the tape is

attached approximately 1-2 cm from the tip of the tail.

The mouse should be suspended from a horizontal bar or a dedicated TST apparatus, at a

height that prevents it from touching any surfaces.

The total duration of the test is 6 minutes.[1]

Record the entire 6-minute session using a video camera for later analysis.

An observer, blinded to the treatment groups, should score the duration of immobility.

Immobility is defined as the absence of any limb or body movements, except for those

required for respiration.
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Treatment Group Dose (mg/kg)
Mean Immobility Time
(seconds) ± SEM

Vehicle - Insert Data

JNJ-18038683 Insert Dose Insert Data

Note: This table is a template. Actual data should be populated from experimental findings.

Assessment of Effects on Sleep Architecture:
EEG/EMG Monitoring
Blockade of the 5-HT₇ receptor has been shown to impact sleep, particularly Rapid Eye

Movement (REM) sleep.[3] Electroencephalography (EEG) and electromyography (EMG) are

the gold standards for assessing sleep stages in rodents.

Experimental Protocol
Animals and Surgical Implantation:

Male C57BL/6J mice are a suitable strain for these studies.

Animals should be surgically implanted with electrodes for EEG and EMG recording under

aseptic conditions and appropriate anesthesia.

EEG electrodes are typically placed over the cortex.

EMG electrodes are inserted into the nuchal muscles.

Allow for a recovery period of at least one week post-surgery before commencing

experiments.

Drug Preparation and Administration:

Follow the same drug preparation and administration procedures as outlined for the Tail

Suspension Test (Section 1).

Data Acquisition:
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House mice individually in recording chambers with free access to food and water.

Connect the implanted electrodes to a recording system to continuously monitor EEG and

EMG signals.

Administer JNJ-18038683 or vehicle at the beginning of the light or dark cycle, depending on

the experimental design.

Record EEG and EMG data for a minimum of 24 hours post-administration.

Data Analysis:

The recorded EEG and EMG data should be scored in 10- or 30-second epochs into three

stages: Wakefulness, Non-REM (NREM) sleep, and REM sleep.

Analyze the data to determine the following parameters:

Total time spent in each sleep stage.

Latency to the first episode of NREM and REM sleep.

Number and duration of sleep bouts.

Sleep architecture (the cyclical pattern of sleep stages).

Data Presentation

Treatment
Group

Dose (mg/kg)

Total REM
Sleep
(minutes) ±
SEM

REM Sleep
Latency
(minutes) ±
SEM

Total NREM
Sleep
(minutes) ±
SEM

Vehicle - Insert Data Insert Data Insert Data

JNJ-18038683 Insert Dose Insert Data Insert Data Insert Data

Note: This table is a template. Actual data should be populated from experimental findings.
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JNJ-18038683 Mechanism of Action
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Caption: JNJ-18038683 acts as an antagonist at the 5-HT₇ receptor, blocking downstream

signaling.
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Caption: Workflow for the tail suspension test to assess antidepressant-like effects in mice.
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Caption: Workflow for EEG/EMG-based sleep studies in mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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